cis-Methyl 3-aminobicyclo[2.2.2]octane-2-carboxylate hydrochloride

• Molecular Formula: C10H18ClNO2
• Molecular Weight: 219.71 g/mol
• IUPAC Name: methyl (2S,3R)-3-aminobicyclo[2.2.2]octane-2-carboxylate;hydrochloride
• InChI: InChI=1S/C10H17NO2.ClH/c1-13-10(12)8-6-2-4-7(5-3-6)9(8)11;/h6-9H,2-5,11H2,1H3;1H/t6?,7?,8-,9+;/m0./s1
• InChI Key: WMXDQFWQOGJYEQ-IOIMWAKYSA-N
• Isomeric SMILES: COC(=O)[C@@H]1[C@@H](C2CCC1CC2)N.Cl
• Canonical SMILES: COC(=O)C1C2CCC(C1N)CC2.Cl

Description

MFCD28656557 is a chemical compound with unique properties and applications in various fields of science and industry. It is known for its stability and reactivity, making it a valuable compound for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD28656557 typically involves a series of chemical reactions that require precise conditions. One common method includes the reaction of specific organic acceptors with a base compound under controlled temperature and pressure. The reaction conditions often involve the use of solvents and catalysts to facilitate the process.

Industrial Production Methods

Industrial production of MFCD28656557 involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to ensure high yield and purity. The process may involve continuous flow reactors and automated systems to maintain consistency and efficiency.

Chemical Reactions Analysis

Types of Reactions

MFCD28656557 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents.

Reduction: It can be reduced under specific conditions using reducing agents.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or hydrogen peroxide are commonly used.

Reduction: Sodium borohydride or lithium aluminum hydride are typical reducing agents.

Substitution: Halogens or other nucleophiles can be used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a more oxidized form of the compound, while reduction may produce a more reduced form.

Scientific Research Applications

MFCD28656557 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Employed in biochemical assays and studies involving enzyme interactions.

Medicine: Investigated for its potential therapeutic properties and drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of MFCD28656557 involves its interaction with specific molecular targets. It may bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved can include signal transduction, metabolic processes, and gene expression regulation.